2-(4-Methylphenyl)indolizine

• CAS RN: 7496-81-3
• Molecular Formula: C15H13N
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 2-(4-methylphenyl)indolizine
• InChI: InChI=1S/C15H13N/c1-12-5-7-13(8-6-12)14-10-15-4-2-3-9-16(15)11-14/h2-11H,1H3
• InChI Key: DCLHWYSXBSMRRM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CN3C=CC=CC3=C2

Description

2-(4-Methylphenyl)indolizine is a useful research compound. Its molecular formula is C15H13N and its molecular weight is 207.27 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(4-Methylphenyl)indolizine is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 405330. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-picoline (5.12 g) in acetone (10 ml) was added 2-bromo-4'-methylacetophenone (10.4 g) in one portion and the mixture was heated at 80° C. for one hour. After addition of diethyl ether, the crystalline product was collected and washed with diethyl ether. After drying in air for several hours, this product was suspended in water (100 ml) and a solution of sodium bicarbonate (21 g) in water (100 ml) was added dropwise to the suspension. The mixture was stirred at ambient temperature for 45 minutes and refluxed for half an hour. The mixture was diluted with methylene chloride and washed with aqueous saturated sodium chloride. The organic layer was separated, dried over potassium carbonate and filtered. The solvent was removed in vacuo and the resulting solid was recrystallized from benzene to give 2-(4-methylphenyl)indolizine (7.51 g).